Cas no 194-08-1 (Pyrido[2,3,4,5-lmn]phenanthridine)
194-08-1 structure
Product Name:Pyrido[2,3,4,5-lmn]phenanthridine
Pyrido[2,3,4,5-lmn]phenanthridine Chemical and Physical Properties
Names and Identifiers
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- Pyrido[2,3,4,5-lmn]phenanthridine
- NSC152139
- SCHEMBL4454194
- 4,9-diazapyrene
- SCHEMBL4454196
- DTXSID40941100
- NSC-152139
- 194-08-1
-
- Inchi: 1S/C14H8N2/c1-3-9-7-16-12-6-2-4-10-8-15-11(5-1)13(9)14(10)12/h1-8H
- InChI Key: DFYFVYVFAUKWIH-UHFFFAOYSA-N
- SMILES: N1C=C2C=CC=C3C2=C2C=1C=CC=C2C=N3
Computed Properties
- Exact Mass: 204.06884
- Monoisotopic Mass: 204.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
Pyrido[2,3,4,5-lmn]phenanthridine Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
194-08-1 (Pyrido[2,3,4,5-lmn]phenanthridine) Related Products
- 120-72-9(Indole)
- 6336-32-9(5,11-Dihydroindolo3,2-bcarbazole)
- 230-46-6(1,7-Phenanthroline)
- 2047-89-4(5,6,7,8,9,10-Hexahydrocyclohepta[b]indole)
- 224-42-0(Dibenza,jacridine)
- 230-27-3(7,8-Benzoquinaline)
- 194-59-2(7H-Dibenzoc,gcarbazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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